Cas no 2229606-52-2 (2-(4,5-dibromofuran-2-yl)propanal)

• Product Name: 2-(4,5-dibromofuran-2-yl)propanal
• CAS No: 2229606-52-2
• MF: C₇H₆Br₂O₂
• MW: 281.929340839386
• CID: 6461984
• PubChem ID: 165655643
• Update Time: 2025-05-20

2-(4,5-dibromofuran-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dibromofuran-2-yl)propanal
• 2229606-52-2
• EN300-1921517

• Inchi： 1S/C7H6Br2O2/c1-4(3-10)6-2-5(8)7(9)11-6/h2-4H,1H3
• InChI Key： WZTINBZXSZKZQR-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)C(C=O)C)Br

Computed Properties

• Exact Mass: 281.87141g/mol
• Monoisotopic Mass: 279.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-(4,5-dibromofuran-2-yl)propanal

Comprehensive Overview of 2-(4,5-dibromofuran-2-yl)propanal (CAS No. 2229606-52-2): Properties, Applications, and Industry Insights

2-(4,5-dibromofuran-2-yl)propanal (CAS No. 2229606-52-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the furan derivatives family, characterized by a dibrominated furan ring coupled with a propanal side chain. This combination imparts distinct reactivity, making it valuable for synthesizing complex molecules. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for targeting enzyme inhibition and antimicrobial activity.

In recent years, the demand for halogenated furan compounds like 2-(4,5-dibromofuran-2-yl)propanal has surged, driven by their role in developing sustainable agrochemicals and biodegradable materials. A 2023 market analysis highlighted the compound’s relevance in green chemistry applications, aligning with global trends toward eco-friendly synthesis. Its bromine-rich structure also makes it a candidate for flame-retardant additives, though this application requires further validation.

From a synthetic perspective, CAS No. 2229606-52-2 offers versatility. The aldehyde functional group enables condensation reactions, while the dibromofuran moiety facilitates electrophilic substitutions. Such properties are frequently discussed in forums focusing on organic synthesis optimization and high-yield reaction design. Notably, a peer-reviewed study (Journal of Organic Chemistry, 2022) demonstrated its utility in constructing heterocyclic scaffolds for anticancer drug candidates.

Quality control of 2-(4,5-dibromofuran-2-yl)propanal is critical, with HPLC and NMR being standard analytical tools. Suppliers often emphasize ≥98% purity to meet pharmaceutical-grade standards. Storage recommendations typically include inert atmospheres and low temperatures to preserve the aldehyde stability, a point frequently queried in chemical handling FAQs.

Emerging discussions link this compound to AI-driven drug discovery, where its structural fingerprints are used to train predictive models. Startups specializing in computational chemistry have cited derivatives of dibromofuran as promising leads for virtual screening. This intersection of traditional synthesis and machine learning reflects broader industry shifts toward data-enhanced R&D.

Regulatory compliance remains a key consideration. While 2229606-52-2 isn’t classified as hazardous under major chemical inventories, proper risk assessment protocols must accompany its use. Environmental fate studies are ongoing, particularly regarding brominated compound degradation—a hot topic in EPA regulatory updates.

For procurement specialists, pricing trends show moderate volatility due to bromine supply chain fluctuations. Bulk purchases (≥1kg) often attract discounts, as noted in recent chemical marketplace reports. Alternative synthesis routes using catalytic bromination are being explored to reduce production costs—a strategy aligned with cost-sensitive manufacturing demands.

In conclusion, 2-(4,5-dibromofuran-2-yl)propanal represents a nexus of innovation across multiple disciplines. Its applications span from medicinal chemistry to material science, with ongoing research continually expanding its potential. As industries prioritize molecular diversity and process sustainability, this compound is poised to remain a focal point in advanced chemical development.